2-bromo-N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2-bromo-N-(2-hydroxy-2-naphthalen-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C18H16BrNO3S/c19-16-10-3-4-11-18(16)24(22,23)20-12-17(21)15-9-5-7-13-6-1-2-8-14(13)15/h1-11,17,20-21H,12H2
• InChI Key: MYNFOXRYOYFFSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(CNS(=O)(=O)C3=CC=CC=C3Br)O
• Molecular Formula: C18H16BrNO3S
• Molecular Weight: 406.3 g/mol
• CAS No.: 1448045-76-8

Description

2-Bromo-N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)benzenesulfonamide is a synthetic aromatic sulfonamide derivative of interest in medicinal chemistry and oncology research. The compound integrates a naphthalene ring, a brominated phenylsulfonamide, and an ethanolamine linker, a structural motif present in various bioactive molecules. Aromatic sulfonamides have been identified as potent and selective inhibitors of mutated enzymes, such as Isocitrate Dehydrogenase 1 (IDH1)(R132H), which is a driver mutation in approximately 75% of low-grade gliomas and secondary glioblastomas . Research into similar compounds shows that this chemotype can act as a competitive inhibitor against the enzyme's substrate, demonstrating high selectivity for the mutated form over the wild-type enzyme . This mechanism can suppress the production of the oncometabolite D-2-hydroxyglutarate (D2HG), which is linked to a hypermethylation phenotype that blocks cell differentiation and promotes oncogenesis . As a research tool, this chemical is valuable for investigating the therapeutic potential of sulfonamide-based inhibitors in cellular and biochemical models, particularly for IDH1-mutated cancers. The bromine atom on the benzenesulfonamide group offers a synthetic handle for further structure-activity relationship (SAR) studies or chemical diversification via cross-coupling reactions . This product is intended for research purposes in a controlled laboratory environment and is strictly designated "For Research Use Only." It is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthesis of 2-Bromo-1-(naphthalen-1-yl)ethanone

The synthesis begins with the preparation of 2-bromo-1-(naphthalen-1-yl)ethanone, a key intermediate. This α-brominated ketone is synthesized via bromination of 1-acetylnaphthalene using copper(II) bromide (CuBr₂) in acetic acid under reflux. The reaction proceeds via electrophilic substitution at the α-position of the ketone:

$$
\text{1-Acetylnaphthalene} + \text{CuBr}_2 \xrightarrow{\text{AcOH, reflux}} \text{2-Bromo-1-(naphthalen-1-yl)ethanone} + \text{CuBr}
$$

Optimization Notes :

• Yield improvements (75–80%) are achieved by maintaining stoichiometric excess of CuBr₂ (1.2 equiv) and reaction times of 6–8 hours.
• Purification via silica gel chromatography (hexane/ethyl acetate, 8:1) ensures removal of unreacted starting material.

Alkylation of 2-Bromobenzenesulfonamide

The alkylation step involves nucleophilic substitution between 2-bromobenzenesulfonamide and 2-bromo-1-(naphthalen-1-yl)ethanone. Deprotonation of the sulfonamide’s nitrogen using potassium carbonate (K₂CO₃) in dimethylformamide (DMF) facilitates the reaction:

$$
\text{2-Bromobenzenesulfonamide} + \text{2-Bromo-1-(naphthalen-1-yl)ethanone} \xrightarrow{\text{K}2\text{CO}3, \text{DMF}} \text{2-Bromo-N-(2-oxo-2-(naphthalen-1-yl)ethyl)benzenesulfonamide}
$$

Key Parameters :

• Molar ratio: 1:1.1 (sulfonamide:ketone) to ensure complete conversion.
• Reaction time: 3–4 hours at 80°C, monitored by thin-layer chromatography (TLC).
• Workup: Extraction with ethyl acetate, washing with brine, and drying over anhydrous sodium sulfate.

Yield : 78–82% after column chromatography (silica gel, hexane/ethyl acetate 6:1).

Reduction of the Ketone Moiety

The ketone intermediate is reduced to the secondary alcohol using sodium borohydride (NaBH₄) in a tetrahydrofuran (THF)/methanol (MeOH) solvent system:

$$
\text{2-Bromo-N-(2-oxo-2-(naphthalen-1-yl)ethyl)benzenesulfonamide} \xrightarrow{\text{NaBH}_4, \text{THF/MeOH}} \text{2-Bromo-N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)benzenesulfonamide}
$$

Conditions :

• Temperature: 0°C to room temperature, preventing over-reduction.
• Stoichiometry: 1.5 equiv NaBH₄ ensures complete reduction of the ketone.
• Purification: Recrystallization from ethyl acetate/petroleum ether (1:3) yields colorless crystals (85–88% purity).

Optimization of Reaction Conditions

Solvent and Base Selection

The alkylation step’s efficiency hinges on solvent polarity and base strength. Comparative studies reveal that DMF outperforms acetonitrile or dichloromethane due to its high dielectric constant, which stabilizes the deprotonated sulfonamide. Similarly, K₂CO₃ provides superior yields over weaker bases like triethylamine, as confirmed by kinetic studies.

Temperature and Reaction Time

Elevated temperatures (80°C) accelerate the alkylation reaction but risk side reactions such as elimination. Controlled heating (60–70°C) with extended reaction times (5 hours) balances yield and selectivity.

Alternative Synthetic Approaches

Reductive Amination Route

An alternative pathway involves reductive amination of 1-naphthaldehyde with 2-aminoethanol, followed by sulfonylation:

$$
\text{1-Naphthaldehyde} + \text{2-Aminoethanol} \xrightarrow{\text{NaBH}_3\text{CN}} \text{2-Amino-1-(naphthalen-1-yl)ethanol} \xrightarrow{\text{2-Bromobenzenesulfonyl chloride}} \text{Target Compound}
$$

Challenges :

• Low yields (45–50%) due to competing imine polymerization.
• Requires protection/deprotection strategies for the amine and alcohol groups.

Epoxide Ring-Opening Strategy

Reacting 2-bromobenzenesulfonamide with 1-naphthylglycidol under basic conditions introduces the hydroxyethyl group:

$$
\text{2-Bromobenzenesulfonamide} + \text{1-Naphthylglycidol} \xrightarrow{\text{K}2\text{CO}3} \text{Target Compound}
$$

Outcome :

• Moderate regioselectivity (60:40 favoring the desired product).
• Limited scalability due to epoxide instability.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃) : δ 8.25 (d, J = 8.4 Hz, 1H, naphthalene-H), 7.92–7.45 (m, 9H, aromatic), 5.21 (s, 1H, -OH), 4.02–3.88 (m, 2H, -CH₂-), 2.95 (dd, J = 14.0, 6.4 Hz, 1H, -CH-).
• IR (KBr) : 3340 cm⁻¹ (-OH), 1320 cm⁻¹ (S=O asym), 1160 cm⁻¹ (S=O sym).

Chromatographic Purity

• HPLC : >98% purity (C18 column, acetonitrile/water 70:30, 1.0 mL/min).

Challenges and Limitations

Steric Hindrance

The bulky naphthalene group impedes alkylation kinetics, necessitating excess reagents or prolonged reaction times.

Functional Group Compatibility

The hydroxyl group’s susceptibility to oxidation mandates inert atmosphere handling during reduction steps.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including:

• Oxidation: The bromine atom can be oxidized to form a bromate ion.

• Reduction: The sulfonamide group can be reduced to an amine.

• Substitution: The hydroxyethyl group can be substituted with other functional groups.

Common Reagents and Conditions:

• Oxidation: Potassium permanganate (KMnO4) in an alkaline medium.

• Reduction: Lithium aluminum hydride (LiAlH4) in ether.

• Substitution: Various nucleophiles in the presence of a base.

Major Products Formed:

• Oxidation: Bromate salts.

• Reduction: Amines.

• Substitution: Derivatives with different functional groups.

Scientific Research Applications

Chemistry: In chemistry, this compound is used as a building block for synthesizing more complex molecules. Its reactivity with various reagents makes it a versatile intermediate in organic synthesis.

Biology: The biological applications of this compound are vast. It has been studied for its potential antimicrobial, antiviral, and anticancer properties. Its ability to interact with biological targets makes it a candidate for drug development.

Medicine: In medicine, this compound is being explored for its therapeutic potential. Its sulfonamide group is particularly interesting for developing new drugs that can target specific enzymes or receptors in the body.

Industry: In the industrial sector, this compound is used in the production of dyes, pigments, and other chemical products. Its stability and reactivity make it suitable for various applications.

Mechanism of Action

The mechanism by which 2-bromo-N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)benzenesulfonamide exerts its effects involves its interaction with molecular targets. The sulfonamide group can bind to enzymes or receptors, inhibiting their activity. This interaction can disrupt biological processes, leading to the desired therapeutic effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Structural Comparison of Key Sulfonamide Derivatives

Compound Name	Substituents on Benzenesulfonamide	Naphthalene Modifications	Key Structural Features
Target Compound	2-Bromo	2-Hydroxyethyl linkage	Bromine (electron-withdrawing), hydroxyl group (polar)
N-(1-(Bromomethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-yl)benzenesulfonamide	None (parent benzenesulfonamide)	Bicyclic terpene-derived substituent	Rigid bicyclic framework, bromomethyl group
4-Methoxy-N-(naphthalen-1-yl)benzenesulfonamide	4-Methoxy	Direct attachment to naphthalene	Methoxy (electron-donating), no hydroxyl group
N-(Naphtho[1,2-b]furan-5-yl)benzenesulfonamide	None	Naphthofuran fusion	Extended aromatic system, fused oxygen heterocycle
5-Amino-N-(2-bromo-5-methylphenyl)-2-methoxybenzenesulfonamide	2-Methoxy, 5-amino, 2-bromo	None (substituted benzene ring)	Multiple substituents (bromo, amino, methoxy)

Key Observations:

• Hydroxyl Group: The 2-hydroxyethyl linkage introduces hydrogen-bonding capability, distinguishing it from analogs with direct naphthalene attachments or non-polar substituents .
• Naphthalene Orientation : The naphthalen-1-yl group favors edge-to-face interactions, whereas naphthofuran derivatives (e.g., ) enable planar stacking due to fused aromaticity.

Physicochemical Properties

Table 2: Physicochemical Comparison

Compound	Molecular Weight (g/mol)	Calculated logP (XLogP3)	Hydrogen Bond Donors/Acceptors	Solubility Profile
Target Compound	~405.3*	~4.2*	2 donors, 5 acceptors	Moderate (polar hydroxyl, lipophilic naphthalene)
Naphthalen-2-yl 5-bromo-2-methoxybenzenesulfonate	393.3	4.9	0 donors, 4 acceptors	Low (ester group, high logP)
5-Amino-N-(2-bromo-5-methylphenyl)-2-methoxybenzenesulfonamide	371.3	3.8*	2 donors, 5 acceptors	Moderate (amino group enhances solubility)
4-Methoxy-N-(naphthalen-1-yl)benzenesulfonamide	327.4	3.5*	1 donor, 4 acceptors	Low (non-polar substituents)

Notes:

• The target compound’s hydroxyl group improves aqueous solubility compared to fully non-polar analogs (e.g., ).
• Bromine increases molecular weight and lipophilicity relative to methoxy or amino analogs, impacting membrane permeability .